N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-nitrobenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-nitrobenzamide
• InChI: InChI=1S/C21H15N3O3S/c1-13-16(21-23-18-6-2-3-8-19(18)28-21)5-4-7-17(13)22-20(25)14-9-11-15(12-10-14)24(26)27/h2-12H,1H3,(H,22,25)
• InChI Key: CDRYGQRWYJRXCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C3=NC4=CC=CC=C4S3
• Molecular Formula: C21H15N3O3S
• Molecular Weight: 389.4 g/mol

Description

N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-nitrobenzamide, also known as BTA-EG6, is a chemical compound that has gained attention in the scientific community due to its potential applications in biochemical research. It is a fluorescent probe that can be used to detect protein-protein interactions, making it a valuable tool for studying various biological processes.

Mechanism of Action

N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-nitrobenzamide works by binding to specific amino acid residues on the surface of proteins, which allows it to detect protein-protein interactions. It is a fluorescent probe, which means that it emits light when excited by a specific wavelength of light. This allows researchers to visualize the interactions between proteins in real-time.
Biochemical and physiological effects:
N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-nitrobenzamide does not have any known biochemical or physiological effects on living organisms. It is used solely as a research tool and is not intended for use in humans or animals.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-nitrobenzamide in lab experiments is its ability to detect protein-protein interactions in real-time. This allows researchers to study biological processes that were previously difficult to observe. N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-nitrobenzamide is also relatively easy to use and can be applied to a wide range of experimental systems.
However, there are also some limitations to using N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-nitrobenzamide. One limitation is that it can only detect interactions between proteins that occur on the surface of the protein. It cannot detect interactions that occur within the interior of the protein. Additionally, N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-nitrobenzamide is not suitable for use in living organisms, as it is toxic and can cause cell death.

Future Directions

There are several future directions for research involving N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-nitrobenzamide. One potential area of research is the development of new fluorescent probes that can detect protein-protein interactions with greater sensitivity and specificity. Another area of research is the use of N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-nitrobenzamide in drug discovery, as it can be used to screen for compounds that disrupt protein-protein interactions that are involved in disease processes. Finally, N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-nitrobenzamide can be used in conjunction with other research tools, such as mass spectrometry and X-ray crystallography, to gain a more comprehensive understanding of protein-protein interactions.

Synthesis Methods

N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-nitrobenzamide can be synthesized using a multi-step process that involves the reaction of 2-aminothiophenol with 2-bromo-4-nitroaniline, followed by a series of coupling reactions with various reagents. The final product is a yellow powder that is soluble in organic solvents such as DMSO and DMF.

Scientific Research Applications

N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-nitrobenzamide has been used in various scientific studies to investigate protein-protein interactions. It has been found to be particularly useful in studying the interactions between intrinsically disordered proteins, which are difficult to study using traditional methods. N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-4-nitrobenzamide has also been used to study the interactions between proteins and lipids, as well as the interactions between proteins and DNA.